Cas no 1267497-14-2 (spiro[2.4]heptan-6-amine)

spiro[2.4]heptan-6-amine structure

spiro[2.4]heptan-6-amine structure

Product Name:spiro[2.4]heptan-6-amine

CAS No:1267497-14-2

MF:C₇H₁₃N

MW:111.184821844101

MDL:MFCD27987228

CID:4934086

Update Time:2026-02-27

spiro[2.4]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

- spiro[2.4]heptan-5-amine
- spiro[2.4]heptan-6-amine
- MDL： MFCD27987228
- Inchi： 1S/C7H13N/c8-6-1-2-7(5-6)3-4-7/h6H,1-5,8H2
- InChI Key： QPWYPDAPDIKXFK-UHFFFAOYSA-N
- SMILES： NC1CCC2(C1)CC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 105
XLogP3: 1.2
Topological Polar Surface Area: 26

spiro[2.4]heptan-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A289001384-250mg	Spiro[2.4]heptan-5-amine	1267497-14-2	95%	250mg	429.25 USD	2021-06-15
Alichem	A289001384-1g	Spiro[2.4]heptan-5-amine	1267497-14-2	95%	1g	1,125.72 USD	2021-06-15
eNovation Chemicals LLC	D684007-100mg	spiro[2.4]heptan-6-amine	1267497-14-2	97%	100mg	$395	2024-07-21
eNovation Chemicals LLC	D684007-250MG	spiro[2.4]heptan-6-amine	1267497-14-2	97%	250mg	$600	2024-07-21
eNovation Chemicals LLC	D684007-500MG	spiro[2.4]heptan-6-amine	1267497-14-2	97%	500mg	$800	2024-07-21
eNovation Chemicals LLC	D684007-1G	spiro[2.4]heptan-6-amine	1267497-14-2	97%	1g	$1000	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8083-100MG	spiro[2.4]heptan-6-amine	1267497-14-2	97%	100MG	￥ 1,531.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8083-250MG	spiro[2.4]heptan-6-amine	1267497-14-2	97%	250MG	￥ 2,448.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8083-500MG	spiro[2.4]heptan-6-amine	1267497-14-2	97%	500MG	￥ 4,078.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBHT8083-1G	spiro[2.4]heptan-6-amine	1267497-14-2	97%	1g	￥ 6,118.00	2023-03-31

spiro[2.4]heptan-6-amine Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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